Cas no 379250-83-6 (4-(3,5-Dimethylisoxazol-4-yl)methoxybenzoic acid)
379250-83-6 structure
Product Name:4-(3,5-Dimethylisoxazol-4-yl)methoxybenzoic acid
CAS No:379250-83-6
MF:C13H13NO4
MW:247.246623754501
MDL:MFCD02654899
CID:3056538
PubChem ID:706052
Update Time:2025-04-21
4-(3,5-Dimethylisoxazol-4-yl)methoxybenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-((3,5-dimethylisoxazol-4-yl)methoxy)benzoic acid
- HMS2641D21
- 4-((3,5-Dimethylisoxazol-4-yl)methoxy)benzoicacid
- SMR000278042
- MLS000716525
- Oprea1_714843
- EN300-08218
- BBL013030
- 379250-83-6
- SR-01000505032
- G28977
- AKOS000118635
- 4-(3,5-Dimethyl-isoxazol-4-ylmethoxy)-benzoic acid
- CS-0206821
- CHEMBL1422762
- Z56840581
- 4-[(dimethyl-1,2-oxazol-4-yl)methoxy]benzoic acid
- STK260836
- SR-01000505032-1
- 895-103-8
- ALBB-004492
- 4-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]benzoic acid
- 4-((dimethyl-1,2-oxazol-4-yl)methoxy)benzoic acid
- SCHEMBL20511052
- MFCD02654899
- AF-399/25108078
- 4-[(3,5-dimethylisoxazol-4-yl)methoxy]benzoic acid
- EU-0080321
- VS-03646
- 4-(3,5-Dimethylisoxazol-4-yl)methoxybenzoic acid
-
- MDL： MFCD02654899
- Inchi： 1S/C13H13NO4/c1-8-12(9(2)18-14-8)7-17-11-5-3-10(4-6-11)13(15)16/h3-6H,7H2,1-2H3,(H,15,16)
- InChI Key： FZZOXUGENAQGIJ-UHFFFAOYSA-N
- SMILES： O(C1C=CC(C(=O)O)=CC=1)CC1C(C)=NOC=1C
Computed Properties
- Exact Mass: 247.08445790Da
- Monoisotopic Mass: 247.08445790Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 289
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 72.6Ų
4-(3,5-Dimethylisoxazol-4-yl)methoxybenzoic acid Security Information
-
Hazardous Material Identification：
- HazardClass：IRRITANT
4-(3,5-Dimethylisoxazol-4-yl)methoxybenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D264930-250mg |
4-[(3,5-Dimethylisoxazol-4-yl)methoxy]benzoic acid |
379250-83-6 | 250mg |
$ 275.00 | 2022-06-05 | ||
| TRC | D264930-500mg |
4-[(3,5-Dimethylisoxazol-4-yl)methoxy]benzoic acid |
379250-83-6 | 500mg |
$ 450.00 | 2022-06-05 | ||
| TRC | D264930-1000mg |
4-[(3,5-Dimethylisoxazol-4-yl)methoxy]benzoic acid |
379250-83-6 | 1g |
$ 720.00 | 2022-06-05 | ||
| abcr | AB377783-500 mg |
4-[(3,5-Dimethyl-1,2-oxazol-4-yl)methoxy]benzoic acid |
379250-83-6 | 500MG |
€254.60 | 2023-02-20 | ||
| abcr | AB377783-1 g |
4-[(3,5-Dimethyl-1,2-oxazol-4-yl)methoxy]benzoic acid |
379250-83-6 | 1g |
€322.50 | 2023-06-20 | ||
| abcr | AB377783-5 g |
4-[(3,5-Dimethyl-1,2-oxazol-4-yl)methoxy]benzoic acid |
379250-83-6 | 5g |
€907.00 | 2023-06-20 | ||
| Chemenu | CM378441-1g |
4-[(3,5-dimethyl-1,2-oxazol-4-yl)methoxy]benzoic acid |
379250-83-6 | 95%+ | 1g |
$834 | 2024-07-17 | |
| Matrix Scientific | 018653-500mg |
4-(3,5-Dimethyl-isoxazol-4-ylmethoxy)-benzoic acid |
379250-83-6 | 500mg |
$182.00 | 2023-09-11 | ||
| Enamine | EN300-33784-0.05g |
4-[(dimethyl-1,2-oxazol-4-yl)methoxy]benzoic acid |
379250-83-6 | 95% | 0.05g |
$19.0 | 2023-02-14 | |
| Enamine | EN300-33784-0.1g |
4-[(dimethyl-1,2-oxazol-4-yl)methoxy]benzoic acid |
379250-83-6 | 95% | 0.1g |
$27.0 | 2023-02-14 |
4-(3,5-Dimethylisoxazol-4-yl)methoxybenzoic acid Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
379250-83-6 (4-(3,5-Dimethylisoxazol-4-yl)methoxybenzoic acid) Related Products
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